Cas no 857412-06-7 ([1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE)

• Product Name: [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE
• CAS No: 857412-06-7
• MF: C₂₆H₁₈O₂
• MW: 362.419927120209
• CID: 3042139
• PubChem ID: 11233786
• Update Time: 2025-06-09

[1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE
• [1,1':4',1'':4'',1'''-quaterphenyl]-4,4'''-dicarbaldehyde
• [1,1:4,1:4,1-Quaterphenyl]-4,4-dicarboxaldehyde
• YSWG324
• 4'-{4'-formyl-[1,1'-biphenyl]-4-yl}-[1,1'-biphenyl]-4-carbaldehyde
• BS-45704
• CS-0110227
• E81319
• 4-[4-[4-(4-formylphenyl)phenyl]phenyl]benzaldehyde
• [1,1',4',1'',4'',1'''-QUATERPHENYL]-4,4'''-DICARBONALDEHYDE
• 857412-06-7

• Inchi： 1S/C26H18O2/c27-17-19-1-5-21(6-2-19)23-9-13-25(14-10-23)26-15-11-24(12-16-26)22-7-3-20(18-28)4-8-22/h1-18H
• InChI Key： NDPOXCAWNCWBPK-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C2C=CC(C3C=CC(C4C=CC(C=O)=CC=4)=CC=3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 362.130679813g/mol
• Monoisotopic Mass: 362.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 34.1Ų

Additional information on [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE

Introduction to [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE (CAS No. 857412-06-7)

[1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE] is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 857412-06-7, belongs to the class of polycyclic aromatic hydrocarbons with a unique tetraphenyl structure. The presence of multiple aromatic rings interconnected by aldehyde functionalities makes it a versatile intermediate in synthetic chemistry, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE] consists of four benzene rings arranged in a quadrangular pattern, with aldehyde groups (-CHO) attached to the 4th and 4''th positions of the outermost rings. This configuration imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for various applications in medicinal chemistry and material science.

In recent years, there has been a growing interest in exploring the potential applications of this compound in drug discovery. The aldehyde functional groups present in its structure serve as reactive sites for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. Researchers have been particularly intrigued by its potential as a building block for designing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE] is its ability to act as a cross-linking agent in polymer chemistry. The aldehyde groups can undergo condensation reactions with nucleophiles such as amines or hydrazines, leading to the formation of stable polymers with diverse properties. These polymers have found applications in coatings, adhesives, and even in biodegradable materials due to their tunable mechanical and thermal characteristics.

Recent studies have also highlighted the compound's role in supramolecular chemistry. The rigid tetraphenyl framework provides a scaffold for designing molecular assemblies through non-covalent interactions such as π-stacking and hydrogen bonding. Such assemblies are crucial for developing smart materials that can respond to external stimuli, making them promising candidates for sensors and nanotechnology applications.

The pharmaceutical relevance of [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE] has been further underscored by its incorporation into several lead compounds under investigation. For instance, researchers have utilized this compound to synthesize analogs with potential antitumor and anti-inflammatory properties. The aldehyde groups facilitate the introduction of pharmacophoric moieties that can interact with biological targets, thereby modulating disease-related pathways.

The synthesis of [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE] presents both challenges and opportunities for synthetic chemists. While traditional methods involve multi-step organic transformations, recent advances in catalytic processes have enabled more efficient routes to this compound. These advancements not only improve yield but also reduce the environmental impact of its production.

In conclusion, [1,1':4',1'':4'',1'''-QUATERPHENYL]-4,4'''-DICARBOXALDEHYDE (CAS No. 857412-06-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, material science, and supramolecular chemistry. As our understanding of its properties continues to evolve, so too will its applications in addressing some of the most pressing challenges in modern science.